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Compound of Interest

4-
Compound Name:
(Trifluoromethyl)cyclohexanamine

Cat. No.: B1314293

An In-depth Technical Guide to 4-(Trifluoromethyl)cyclohexanamine

Introduction

4-(Trifluoromethyl)cyclohexanamine is a versatile chemical compound recognized for its
distinctive trifluoromethyl group, which significantly influences its chemical properties.[1][2] This
functional group enhances the compound's stability, reactivity, and lipophilicity, making it a
valuable building block in various scientific and industrial fields.[1][3] Primarily available as a
mixture of cis- and trans-isomers, this compound serves as a crucial intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1][4] Its ability to modulate biological activity
makes it a compound of high interest in drug discovery and medicinal chemistry.[1][4] This
guide provides a comprehensive overview of the core chemical properties, applications, and
safety information for 4-(Trifluoromethyl)cyclohexanamine.

Chemical and Physical Properties

The key physical and chemical properties of 4-(Trifluoromethyl)cyclohexanamine are
summarized below. These properties are essential for its handling, storage, and application in
experimental settings. The data presented is a compilation from various chemical suppliers and
databases.
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Property Value Reference
CAS Number 58665-70-6 (215161071181l
Molecular Formula C7H12F3N [L16]1[7181I%]
Molecular Weight 167.17 g/mol [61[7]
Appearance C.:olc')rless to light yellow clear e

liquid
Boiling Point 71 °C at 28 mmHg [1][5]1[9]
Density 1.15 g/mL [1]
Refractive Index n20/D 1.4 [1]

Purity

> 98% (GC)

[1]

Storage

Store at room temperature

[1]14]

Safety and Hazard Information

4-(Trifluoromethyl)cyclohexanamine is associated with several hazards and requires careful

handling. The GHS hazard classifications and precautionary statements are crucial for ensuring

laboratory safety.
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Hazard Information Details Reference

Signal Word Warning [6][7]

H302: Harmful if
swallowedH315: Causes skin

Hazard Statements irritationH319: Causes serious [6][71[10]
eye irritationH335: May cause

respiratory irritation

P261, P264, P270,
Precautionary Statements P301+P312, P302+P352, [61[7]
P305+P351+P338

Acute Toxicity, Oral (Category
4)Skin Irritation (Category
o 2)Eye Irritation (Category
Hazard Classifications . o [6][7][10]
2)Specific target organ toxicity
— single exposure (Category

3), Respiratory system

UN Number 2734 [9]

Applications in Research and Industry

The unique properties imparted by the trifluoromethyl group make this compound a valuable

intermediate in several areas:

o Pharmaceutical Development: It is a key building block in the synthesis of various
pharmaceuticals.[1][4] The trifluoromethyl group can enhance metabolic stability, binding
affinity, and bioavailability of drug candidates.[3] It is particularly noted for its use in
developing medications for neurological disorders by modulating neurotransmitter activity.[1]

[2]14]

o Agrochemicals: The compound is utilized in the formulation of pesticides and herbicides. The
trifluoromethyl group can improve the efficacy and stability of these agents in plant systems.

[1][4]
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o Materials Science: It is incorporated into polymer formulations to enhance thermal stability
and chemical resistance, contributing to the production of durable industrial materials.[1][4]

e Fluorinated Compounds Research: As a fluorinated amine, it is a subject of study for its
unique properties, such as increased lipophilicity and bioactivity, which are beneficial in drug
design.[1][4]

4-(Trifluoromethyl)cyclohexanamine
(Building Block)

Intermediate for omponent in Incorporated into

Pharmaceutical Synthesis Agrochemical Formulation Materials Science

Improves efficacy of nhances properties of

Neurological Disorder Drugs Pesticides & Herbicides High-Performance Polymers

Click to download full resolution via product page

Caption: Role of 4-(Trifluoromethyl)cyclohexanamine in various applications.

Experimental Protocols and Characterization

While specific, detailed experimental protocols for the synthesis of 4-
(Trifluoromethyl)cyclohexanamine were not found in the provided search results, general
synthetic strategies for related fluorinated cyclohexanes often involve multi-step processes. For
instance, the synthesis of related tetrafluorocyclohexylamine motifs has been achieved starting
from a Birch reduction of benzonitrile, followed by epoxidation and hydrofluorination reactions.
[11]

General Characterization Methods:
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The structural confirmation and purity analysis of 4-(Trifluoromethyl)cyclohexanamine and its
derivatives would typically involve standard spectroscopic techniques. Researchers are
advised to use these methods to verify the identity and purity of the compound before use.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o H NMR: To determine the proton environment of the molecule.
o 13C NMR: To identify the carbon skeleton.

o 1%F NMR: Crucial for confirming the presence and chemical environment of the
trifluoromethyl group. The trifluoromethyl group serves as a sensitive probe in *°F NMR.
[12][13]

« Infrared (IR) Spectroscopy: To identify characteristic functional groups. Key absorptions
would be expected for N-H stretching of the amine group and C-F stretching of the
trifluoromethyl group.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern of the
compound, verifying its molecular formula.[12]

e Gas Chromatography (GC): As indicated by purity data, GC is a suitable method for
assessing the purity of this liquid compound.[1]

Note: One supplier, Sigma-Aldrich, notes that for their "AldrichCPR" grade product, they do not
collect analytical data, and the buyer assumes responsibility for confirming the product's
identity and purity.[7] Researchers should ensure they acquire the compound from a source
that provides a certificate of analysis or perform their own characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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